Cas no 1694974-04-3 (4-Pyrimidinecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester)
4-Pyrimidinecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester
-
- Inchi: 1S/C11H16N2O2/c1-4-15-11(14)9-5-6-12-10(13-9)7-8(2)3/h5-6,8H,4,7H2,1-3H3
- InChI Key: BWZIQVOFOCMUBQ-UHFFFAOYSA-N
- SMILES: C1(CC(C)C)=NC=CC(C(OCC)=O)=N1
4-Pyrimidinecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-685663-0.05g |
ethyl 2-(2-methylpropyl)pyrimidine-4-carboxylate |
1694974-04-3 | 95.0% | 0.05g |
$707.0 | 2025-03-12 | |
| Enamine | EN300-685663-0.1g |
ethyl 2-(2-methylpropyl)pyrimidine-4-carboxylate |
1694974-04-3 | 95.0% | 0.1g |
$741.0 | 2025-03-12 | |
| Enamine | EN300-685663-0.25g |
ethyl 2-(2-methylpropyl)pyrimidine-4-carboxylate |
1694974-04-3 | 95.0% | 0.25g |
$774.0 | 2025-03-12 | |
| Enamine | EN300-685663-0.5g |
ethyl 2-(2-methylpropyl)pyrimidine-4-carboxylate |
1694974-04-3 | 95.0% | 0.5g |
$809.0 | 2025-03-12 | |
| Enamine | EN300-685663-1.0g |
ethyl 2-(2-methylpropyl)pyrimidine-4-carboxylate |
1694974-04-3 | 95.0% | 1.0g |
$842.0 | 2025-03-12 | |
| Enamine | EN300-685663-2.5g |
ethyl 2-(2-methylpropyl)pyrimidine-4-carboxylate |
1694974-04-3 | 95.0% | 2.5g |
$1650.0 | 2025-03-12 | |
| Enamine | EN300-685663-5.0g |
ethyl 2-(2-methylpropyl)pyrimidine-4-carboxylate |
1694974-04-3 | 95.0% | 5.0g |
$2443.0 | 2025-03-12 | |
| Enamine | EN300-685663-10.0g |
ethyl 2-(2-methylpropyl)pyrimidine-4-carboxylate |
1694974-04-3 | 95.0% | 10.0g |
$3622.0 | 2025-03-12 |
4-Pyrimidinecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-Pyrimidinecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester
4-Pyrimidinecarboxylic Acid, 2-(2-Methylpropyl)-, Ethyl Ester (CAS No. 1694974-04-3)
The compound 4-pyrimidinecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester, with the CAS registry number 1694974-04-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug design and materials science. The structure of this molecule consists of a pyrimidine ring system with a carboxylic acid group at the 4-position and an ethyl ester substituent at the 2-position, along with a 2-methylpropyl group attached to the same position. This unique combination of functional groups makes it a versatile compound with diverse chemical and biological properties.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. Researchers have explored its potential as a building block in medicinal chemistry, particularly in the development of bioactive molecules. The ethyl ester group at the 2-position plays a crucial role in modulating the physicochemical properties of the compound, such as solubility and stability. Additionally, the presence of the 2-methylpropyl group introduces steric effects that can influence the molecule's interactions with biological targets.
In terms of biological activity, studies have shown that this compound exhibits promising results in vitro against various enzyme targets. For instance, it has demonstrated inhibitory effects on key enzymes involved in metabolic pathways, making it a potential candidate for therapeutic interventions. Furthermore, its ability to penetrate cellular membranes due to its lipophilic nature suggests its suitability for drug delivery systems.
The synthesis of 4-pyrimidinecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the nucleophilic substitution of an appropriate pyrimidine derivative followed by esterification to introduce the ethyl ester group. The introduction of the 2-methylpropyl group is typically achieved through alkylation or coupling reactions, depending on the starting material used.
From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity. For example, proton NMR analysis reveals distinct signals corresponding to the protons on the pyrimidine ring, while carbon NMR offers detailed information about the carbon skeleton.
Looking ahead, ongoing research is focused on optimizing the synthesis routes for this compound to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its pharmacokinetic properties in vivo to assess its suitability as a drug candidate. Collaborative studies between chemists and biologists are also underway to evaluate its efficacy in animal models of diseases such as cancer and inflammation.
In conclusion, 4-pyrimidinecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester (CAS No. 1694974-04-3) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure and promising biological activity make it a focal point for further research in both academic and industrial settings.
1694974-04-3 (4-Pyrimidinecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)